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Compound of Interest

Compound Name: BMS-688521

Cat. No.: B1667235 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

BMS-688521 is a highly potent, orally active small molecule inhibitor of the Leukocyte

Function-Associated Antigen-1 (LFA-1)/Intercellular Adhesion Molecule (ICAM) interaction.[1][2]

This interaction is a critical component of leukocyte adhesion to endothelial cells and

subsequent transmigration, playing a key role in inflammatory responses.[3] As such, BMS-
688521 is a valuable tool for in vitro and in vivo studies related to inflammation and

autoimmune diseases.[1]

The accuracy and reproducibility of experimental results depend on the precise and proper

preparation of stock solutions. This document provides a detailed protocol for the preparation,

storage, and handling of BMS-688521 stock solutions in DMSO, ensuring solution integrity and

stability for research applications.

Physicochemical and Solubility Data

The following table summarizes the key quantitative data for BMS-688521.
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Property Value Citation(s)

Molecular Weight 536.37 g/mol [1]

Formula C₂₆H₁₉Cl₂N₅O₄ [1]

CAS Number 893397-44-9 [1]

Appearance White to light yellow solid [1]

Purity ≥98%

Solubility in DMSO 100 mg/mL (186.44 mM) [1]

Storage (Solid) 3 years at -20°C [1]

Storage (DMSO Stock)
6 months at -80°C; 1 month at

-20°C
[1][2]

Mechanism of Action: Inhibition of LFA-1/ICAM-1
Interaction
BMS-688521 functions by allosterically inhibiting the LFA-1 integrin, which is expressed on the

surface of leukocytes.[3][4] This prevents LFA-1 from binding to its ligand, ICAM-1, on

endothelial cells, thereby blocking the cell-cell adhesion necessary for leukocyte trafficking to

sites of inflammation.[3][5]
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arrow Start

1. Weigh BMS-688521 Powder
on an Analytical Balance

2. Add Anhydrous DMSO
to the Weighed Powder

3. Vortex Vigorously
for 1-2 Minutes

Is Compound
Fully Dissolved?

4. Sonicate in Water Bath
(Optional: Warm to 37°C)

No

5. Aliquot into Single-Use
Sterile Tubes

Yes

6. Store at -80°C (Long-Term)
or -20°C (Short-Term)

End

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1667235?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667235?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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